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Compound of Interest

Compound Name: H-D-Glu(OBzl)-OH

Cat. No.: B556033

For Immediate Reference: H-D-Glu(OBzl)-OH is a non-hazardous solid organic compound.
Standard laboratory chemical waste disposal procedures should be followed. Personal
protective equipment, including safety glasses and gloves, is essential during handling and
disposal.

This guide provides detailed operational and disposal protocols for H-D-Glu(OBzl)-OH,
ensuring the safety of laboratory personnel and compliance with standard environmental
regulations. The information is tailored for researchers, scientists, and professionals in drug
development who may handle this substance.

Key Safety and Handling Information

While H-D-Glu(OBzl)-OH is generally considered non-hazardous, direct contact should be
avoided. The compound is classified as an eye and respiratory irritant. In case of exposure,
flush the affected area with copious amounts of water and seek medical attention if irritation
persists. Always handle this chemical in a well-ventilated area, preferably within a fume hood,
and wear appropriate personal protective equipment (PPE), including laboratory coats, safety
glasses, and chemical-resistant gloves.

Quantitative Data Summary

The following table summarizes the key quantitative data for H-D-Glu(OBzl)-OH, compiled
from safety data sheets and chemical property databases.
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Property Value
Molecular Formula C12H15NOa4
Molecular Weight 237.25 g/mol [1]
Appearance White to off-white crystalline powder
Melting Point 158 °C
Boiling Point 426.1 °C at 760 mmHg
N Soluble in organic solvents such as DMF and
Solubility . o
DMSO. Limited solubility in water.
H302 (Harmful if swallowed), H315 (Causes
Hazard Statements skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

Experimental Protocols: Spill and Disposal

Procedures
Accidental Spill Protocol

In the event of a small spill, the following steps should be taken:

o Evacuate and Ventilate: Ensure the immediate area is clear of all personnel and increase
ventilation to the extent possible.

e Don PPE: Wear a lab coat, safety glasses, and chemical-resistant gloves before
approaching the spill.

» Containment: For a solid spill, carefully sweep the material into a designated chemical waste
container. Avoid generating dust.

» Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol) and then with
soap and water.

o Waste Disposal: All contaminated materials, including cleaning supplies, must be disposed of
as chemical waste.
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Standard Disposal Procedure

The disposal of H-D-Glu(OBzl)-OH should be conducted in accordance with institutional and
local environmental regulations. The following is a general step-by-step guide:

o Collection: Collect waste H-D-Glu(OBzl)-OH in a clearly labeled, sealed, and chemically
compatible container. The container should be designated for non-hazardous solid chemical
waste.

e Labeling: The waste container must be labeled with the full chemical name: "H-D-Glu(OBzl)-
OH" and the appropriate hazard warnings (irritant).

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Waste Pickup: Arrange for the collection of the chemical waste by the institution's
environmental health and safety (EHS) department or a licensed chemical waste disposal
contractor. Do not dispose of H-D-Glu(OBzl)-OH down the drain or in regular solid waste.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for H-D-Glu(OBzl)-OH.
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Figure 1. H-D-Glu(OBzl)-OH Disposal Workflow
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Caption: Disposal workflow for H-D-Glu(OBzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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